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Cat. No.: B12443736

Get Quote

An In-Depth Technical Guide to 1-
(Chloromethyl)naphthalene
A Note to the Reader: This guide provides comprehensive technical information for 1-

(chloromethyl)naphthalene. Extensive searches for "1-Chloromethyl-2-fluoronaphthalene"

did not yield a specific CAS number or substantial publicly available data, suggesting it may be

a rare or novel compound. Given the structural similarity and the likely interest of researchers in

this chemical class, this guide focuses on the well-documented and commercially available

analog, 1-(chloromethyl)naphthalene.

Introduction
1-(Chloromethyl)naphthalene is a halogenated aromatic hydrocarbon that serves as a versatile

intermediate in organic synthesis. Its structure, featuring a reactive chloromethyl group

attached to a naphthalene core, makes it a valuable building block for introducing the

naphthylmethyl moiety into a wide range of molecules. This guide offers a detailed exploration

of its chemical identity, properties, synthesis, and applications, with a focus on practical insights

for research and development professionals.
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Chemical Identifiers and Physical Properties
Accurate identification of chemical substances is paramount for safety, regulatory compliance,

and scientific reproducibility. The primary identifiers and key physical properties of 1-

(chloromethyl)naphthalene are summarized below.

Identifier Value Source

CAS Number 86-52-2 [1][2][3]

IUPAC Name 1-(chloromethyl)naphthalene [1]

Molecular Formula C11H9Cl [2][3]

Molecular Weight 176.64 g/mol [2][3]

Canonical SMILES
C1=CC=C2C(=C1)C=CC=C2C

Cl
[1]

InChI Key
XMWGTKZEDLCVIG-

UHFFFAOYSA-N
[1]

Appearance
Colorless to pale yellow liquid

or solid
[4][5]

Melting Point 28-32 °C [5]

Boiling Point 291-292 °C (at 760 mmHg) [6]

Density ~1.17 g/cm³ at 30°C [5]

Solubility

Soluble in benzene, ethanol,

and toluene. Limited solubility

in water.

[5][6][7]

Synthesis of 1-(Chloromethyl)naphthalene
The most common laboratory and industrial synthesis of 1-(chloromethyl)naphthalene is the

chloromethylation of naphthalene. This reaction involves treating naphthalene with

formaldehyde and hydrogen chloride, often in the presence of an acid catalyst.
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Experimental Protocol: Chloromethylation of
Naphthalene
This protocol is adapted from established literature procedures.[8][9][10]

Materials:

Naphthalene

Paraformaldehyde

Concentrated Hydrochloric Acid

Phosphoric Acid (85%)

Glacial Acetic Acid

Diethyl ether

Anhydrous Potassium Carbonate

Three-necked round-bottom flask

Mechanical stirrer

Reflux condenser

Heating mantle

Separatory funnel

Procedure:

Reaction Setup: In a three-necked flask equipped with a mechanical stirrer and a reflux

condenser, combine naphthalene (2 moles), paraformaldehyde (110 g), glacial acetic acid

(260 ml), 85% phosphoric acid (165 ml), and concentrated hydrochloric acid (428 g).[8]
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Heating: Heat the mixture to 80-85 °C using a water bath and stir vigorously for 6-10 hours.

[8][10]

Workup: Cool the reaction mixture to room temperature and transfer it to a separatory funnel.

Washing: Wash the organic layer sequentially with two portions of cold water, followed by a

cold 10% potassium carbonate solution, and finally with cold water.[8]

Drying: Separate the organic layer and dry it over anhydrous potassium carbonate.

Purification: Remove the drying agent by filtration. The solvent can be removed under

reduced pressure. The crude product is then purified by vacuum distillation to yield 1-

(chloromethyl)naphthalene.
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Caption: Synthesis workflow for 1-(chloromethyl)naphthalene.

Chemical Reactivity and Applications
The reactivity of 1-(chloromethyl)naphthalene is dominated by the lability of the chlorine atom,

making it an excellent substrate for nucleophilic substitution reactions. This property is

leveraged in various synthetic applications.
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Intermediate in Pharmaceutical Synthesis: It is a key starting material for the synthesis of

antifungal agents such as terbinafine and naftifine.[5][10]

Synthesis of Agrochemicals: Used in the preparation of plant growth regulators, including 1-

naphthaleneacetic acid.

Material Science: Employed as an initiator in atom transfer radical polymerization (ATRP) of

styrene.[6]

Corrosion Inhibition: It finds application as a corrosion inhibitor in the oil and gas industry.[5]

Applications
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Caption: Major application areas of 1-(chloromethyl)naphthalene.

Safety and Handling
1-(Chloromethyl)naphthalene is a hazardous substance and must be handled with appropriate

safety precautions.

Hazards: It is harmful if swallowed or in contact with skin.[11][12] It causes severe skin burns

and eye damage.[11][12][13] It is also very toxic to aquatic life with long-lasting effects.[13]
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[14][15] The compound is a lachrymator, meaning it can cause tearing.[12]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and

face protection when handling this chemical.[11][12] Work in a well-ventilated area or under

a chemical fume hood.[13]

Incompatibilities: Avoid contact with strong oxidizing agents, alcohols, bases, and amines.

[12][13]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[14]

GHS Hazard Statements:

Code Statement

H302 Harmful if swallowed

H312 Harmful in contact with skin

H314 Causes severe skin burns and eye damage

H410 Very toxic to aquatic life with long lasting effects

Conclusion
1-(Chloromethyl)naphthalene is a cornerstone intermediate for the synthesis of a variety of

valuable chemical compounds. Its straightforward synthesis and versatile reactivity make it an

important tool for chemists in academia and industry. However, its hazardous nature

necessitates strict adherence to safety protocols to ensure safe handling and minimize

environmental impact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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